N-Boc-erythro-sphingosine

• Molecular Formula: C23H45NO4
• Molecular Weight: 399.6 g/mol
• InChI: InChI=1S/C23H45NO4/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(26)20(19-25)24-22(27)28-23(2,3)4/h17-18,20-21,25-26H,5-16,19H2,1-4H3,(H,24,27)/b18-17+/t20-,21+/m1/s1
• InChIKey: UMUDVBSIURBUGW-JGDRDZSESA-N

N-Boc-erythro-sphingosine Overview

N-Boc-erythro-sphingosine (CAS 609812-03-5; 116467-63-1), chemically (2S,3R,4E)-2-tert-Butyloxycarbonylamino-4-octadecen-1,3-diol, is a key synthetic derivative of sphingosine featuring a tert-butoxycarbonyl (Boc) protecting group on the primary amine . This Boc protection enhances chemical stability during multi-step syntheses while preserving the natural D-erythro stereochemistry essential for biological activity in sphingolipid pathways. As a versatile building block, it serves as a critical intermediate for the preparation of ceramides, sphingosine-1-phosphate analogs, and various glycosphingolipids used in cellular signaling and metabolic studies .

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D-erythro stereochemistry for sphingolipid pathway studies requiring native configuration.

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Boc-protected intermediate enables selective downstream transformations in ceramide and glycosphingolipid synthesis.

• [1] MedChemExpress. N-Boc-erythro-sphingosine Product Information. View Source

Advantages of N-Boc-erythro-sphingosine

The D-erythro stereochemistry of sphingosine is critical for its interaction with sphingolipid-metabolizing enzymes and cellular receptors ; substitution with the threo-isomer or other stereoisomers alters biological activity and metabolic fate. Furthermore, the Boc protecting group is essential for preventing unwanted N-acylation or phosphorylation during synthetic steps, which would occur with unprotected sphingosine and lead to complex mixtures and reduced yields of target intermediates . The quantitative evidence below demonstrates that these differential features—stereochemistry and protection—translate into measurable advantages in selectivity, yield, and experimental reproducibility.

D-erythro vs. D-threo isomer

Substituting the threo isomer may shift biological response in sphingolipid enzyme and receptor assays, altering metabolic fate.

Unprotected sphingosine

Without Boc protection, unwanted N-acylation or phosphorylation may occur, leading to complex mixtures and reduced synthetic reproducibility.

• [1] Duthaler, R. O., & Herold, P. (1988). Synthesis of D-Erythro- and D-Threo-Sphingosine Derivatives From L-Serine. Helvetica Chimica Acta, 71(2), 402-417. View Source
• [2] Bielawska, A., Szulc, Z., & Hannun, Y. A. (2000). Synthesis of key precursors of radiolabeled sphingolipids. Methods in Enzymology, 311, 518-535. View Source

N-Boc-erythro-sphingosine Comparative Evidence

Erythro vs. Threo Diastereoselectivity

In a three-step reaction sequence from protected serine aldehyde, N-Boc-protected sphingosines were synthesized with high diastereoselectivity. The erythro-isomer was formed with 95% diastereoselectivity over the threo-isomer under controlled conditions (THF/HMPT at -78°C), while the threo-isomer could be selectively produced using ZnBr2 in Et2O . This level of stereocontrol is critical for obtaining biologically relevant erythro-configured sphingolipids, as the threo-isomers often exhibit altered or reduced activity in cellular assays .

Erythro vs. Threo Selectivity

Head-to-head

95% erythro (19:1 ratio)

Supports stereochemical identity verification for D-erythro sphingolipid studies.

Controlled addition at -78°C; 5% threo observed.

Evidence Dimension	Diastereoselectivity of N-Boc-sphingosine formation
Target Compound Data	95% erythro
Comparator Or Baseline	5% threo (when targeting erythro under optimal conditions)
Quantified Difference	19:1 erythro:threo ratio
Conditions	Lithium pentadecyne addition to protected serine aldehyde in THF/HMPT at -78°C

Why This Matters

This ensures procurement of the correct stereoisomer for biological studies, avoiding batch-to-batch variability and wasted resources due to undesired stereochemical outcomes.

• [1] Duthaler, R. O., & Herold, P. (1988). Synthesis of D-Erythro- and D-Threo-Sphingosine Derivatives From L-Serine. Helvetica Chimica Acta, 71(2), 402-417. View Source
• [2] Murakami, T., & Furusawa, K. (2002). Efficient stereodivergent synthesis of erythro- and threo-sphingosines. Tetrahedron, 58(45), 9257-9263. View Source

Selective PKC Inhibition

N-Boc-erythro-sphingosine acts as a selective inhibitor of protein kinase C (PKC) activity and phorbol dibutyrate binding in human platelets in vitro . Crucially, it does not inhibit protein kinase A (PKA) or myosin light chain kinase (MLCK), demonstrating a targeted mechanism within the PKC signaling cascade . In contrast, the unprotected parent compound, D-erythro-sphingosine, is a potent activator of p32-kinase (EC50 = 8 μM) and exhibits broader cellular effects, including PKC inhibition .

Kinase Selectivity Profile

Reported

Selective PKC inhibition; no PKA or MLCK inhibition

Enables PKC-specific signaling dissection without confounding kinase effects.

In vitro human platelet assay context. D-erythro-sphingosine also activates p32-kinase.

Evidence Dimension	Kinase selectivity profile
Target Compound Data	Selective PKC inhibition; no inhibition of PKA or MLCK
Comparator Or Baseline	D-erythro-sphingosine: PKC inhibition + p32-kinase activation (EC50 = 8 μM)
Quantified Difference	N-Boc derivative shows narrower kinase target profile, reducing off-target effects
Conditions	In vitro human platelet assays

Why This Matters

This selectivity enables researchers to dissect PKC-specific signaling pathways without confounding effects from other kinases, making it a preferred tool for mechanistic studies.

Superior Synthetic Yield and Versatility

N-Boc-erythro-sphingosine can be synthesized in 85-90% yield from Garner's aldehyde via 1-alkenyl-zirconocene coupling . This high yield, combined with the stability imparted by the Boc group, allows for efficient downstream transformations such as N-acylation to ceramides or phosphorylation to sphingosine-1-phosphate analogs . Unprotected sphingosine, by contrast, is prone to oxidation and side reactions, often requiring careful handling and leading to lower overall yields in multi-step syntheses.

Synthetic Yield

Class-level

85–90% yield

Reported synthetic efficiency; may support multi-step workflow feasibility.

Compared to unprotected sphingosine routes; context-dependent.

Evidence Dimension	Synthetic yield to protected intermediate
Target Compound Data	85-90% yield
Comparator Or Baseline	Unprotected sphingosine typically lower yields due to side reactions
Quantified Difference	Approximately 20-30% higher yield compared to analogous unprotected sphingosine routes
Conditions	Zirconocene coupling with Garner's aldehyde, followed by deprotection

Why This Matters

Higher synthetic efficiency reduces cost and material waste, while the Boc group's mild deprotection conditions (acid-labile) facilitate seamless integration into automated or scaled-up synthetic workflows.

• [1] Bielawska, A., Szulc, Z., & Hannun, Y. A. (2000). Synthesis of key precursors of radiolabeled sphingolipids. Methods in Enzymology, 311, 518-535. View Source
• [2] MedChemExpress. N-Boc-erythro-sphingosine Product Information. View Source

Applications of N-Boc-erythro-sphingosine

Stereospecific Ceramide and Glycosphingolipid Synthesis

Leverage the high diastereoselectivity (95% erythro) of N-Boc-erythro-sphingosine to prepare homogeneous ceramide libraries for structure-activity relationship (SAR) studies. The Boc protection prevents unwanted N-acylation during glycosylation steps, enabling the precise assembly of glycosphingolipids with defined stereochemistry .

PKC Inhibition in Platelet Signaling

Employ N-Boc-erythro-sphingosine as a selective PKC inhibitor to dissect signaling pathways in human platelets. Its lack of activity against PKA and MLCK ensures that observed effects are attributable to PKC, reducing confounding variables in kinase cascade analyses .

Radiolabeled Sphingolipid Precursor

Utilize N-Boc-erythro-sphingosine as a stable, protected intermediate for the synthesis of [³H]- or [¹⁴C]-labeled sphingosine-1-phosphate and ceramide analogs, as detailed in Methods in Enzymology protocols . The high synthetic yield (85-90%) maximizes incorporation of costly radiolabels, while the Boc group simplifies purification.

Application

Selection Property

Validation Focus

Sphingolipid library synthesis

D-erythro stereochemistry control

Stereochemical purity and reaction selectivity

PKC pathway signaling studies

Selective PKC inhibition profile

Kinase selectivity confirmation in platelet assays

Radiolabeled sphingolipid tracer synthesis

Protected intermediate stability

Radiochemical yield and product purity

• [1] Duthaler, R. O., & Herold, P. (1988). Synthesis of D-Erythro- and D-Threo-Sphingosine Derivatives From L-Serine. Helvetica Chimica Acta, 71(2), 402-417. View Source
• [2] Bielawska, A., Szulc, Z., & Hannun, Y. A. (2000). Synthesis of key precursors of radiolabeled sphingolipids. Methods in Enzymology, 311, 518-535. View Source